Cas no 126624-27-9 (1,3-Cyclopentanedione,4-hexyl- (9CI))
126624-27-9 structure
Product Name:1,3-Cyclopentanedione,4-hexyl- (9CI)
CAS No:126624-27-9
MF:C11H18O2
MW:182.259423732758
CID:144947
PubChem ID:14391671
Update Time:2025-04-19
1,3-Cyclopentanedione,4-hexyl- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Cyclopentanedione,4-hexyl- (9CI)
- 4-Hexyl-1,3-cyclopentanedione
- Tsibulin 2
- Tsibulin 2d
- 4-Hexylcyclopentane-1,3-dione
- SCHEMBL2813595
- 126624-27-9
- 5-hexyl-cyclopenta-1,3-dione
- 1,3-Cyclopentanedione, 4-hexyl-
- CHEBI:195885
- DTXSID701304583
-
- Inchi: 1S/C11H18O2/c1-2-3-4-5-6-9-7-10(12)8-11(9)13/h9H,2-8H2,1H3
- InChI Key: XVMHOOYMJFUEQW-UHFFFAOYSA-N
- SMILES: O=C1CC(CC1CCCCCC)=O
Computed Properties
- Exact Mass: 272.08309
- Monoisotopic Mass: 182.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 52.54
1,3-Cyclopentanedione,4-hexyl- (9CI) Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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